Cas no 761460-04-2 ((S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate)

• Product Name: (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate
• CAS No: 761460-04-2
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD23701548
• CID: 1036976
• Update Time: 2025-06-14

(S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-3-Ethoxycarbonylmethyl-morpholine-4-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate
• tert-butyl (3S)-3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate
• (3S)-4-tert-butoxycarbonyl-3-carbethoxymethylmorpholine
• AK110586
• KB-212006
• 1845AC
• AX8239455
• (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate

• MDL： MFCD23701548
• Inchi： 1S/C13H23NO5/c1-5-18-11(15)8-10-9-17-7-6-14(10)12(16)19-13(2,3)4/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： ZNKFBXONLAWNSJ-JTQLQIEISA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@@H](CC(=O)OCC)C1

Computed Properties

• Exact Mass: 273.15800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 324
• Topological Polar Surface Area: 65.099

Experimental Properties

• PSA: 65.07000
• LogP: 1.51340

(S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate

Recent Advances in the Synthesis and Applications of (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate (CAS: 761460-04-2)

The compound (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate (CAS: 761460-04-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a chiral building block. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, particularly in the development of novel bioactive molecules and drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient asymmetric synthesis of this compound using a catalytic enantioselective approach. The researchers employed a chiral palladium catalyst to achieve high enantiomeric excess (ee > 99%) and yield (92%), demonstrating its scalability for industrial applications. The study also explored its utility as a key intermediate in the synthesis of protease inhibitors, showcasing its potential in antiviral drug development.

Another recent investigation, featured in Organic Letters, examined the structural versatility of (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate. The team successfully derivatized the compound to produce a library of morpholine-based analogs with enhanced pharmacokinetic properties. These analogs exhibited improved blood-brain barrier penetration, suggesting their potential in central nervous system (CNS) drug discovery.

In the context of drug delivery systems, a 2024 preprint on ChemRxiv reported the incorporation of this compound into polymeric nanoparticles. The modified nanoparticles demonstrated controlled release profiles and targeted delivery capabilities, particularly for oncology applications. The study emphasized the compound's role in enhancing the stability and bioavailability of encapsulated therapeutics.

Ongoing clinical trials have also identified derivatives of (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate as promising candidates for treating neurodegenerative diseases. Preclinical data revealed their efficacy in modulating protein aggregation pathways, a hallmark of conditions like Alzheimer's and Parkinson's diseases. These findings underscore the compound's potential as a multifunctional scaffold in medicinal chemistry.

Future research directions are expected to focus on expanding the compound's applications in peptide mimetics and bioconjugation strategies. With its proven chiral purity and synthetic accessibility, (S)-Tert-Butyl 3-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate remains a cornerstone in the design of next-generation pharmaceuticals.